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Compound of Interest

Compound Name:
Tetrakis(ethylmethylamino)zirconiu

m

Cat. No.: B1143060 Get Quote

A Comprehensive Safety Guide to
Tetrakis(ethylmethylamino)zirconium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information, physical and

chemical properties, and handling procedures for Tetrakis(ethylmethylamino)zirconium
(TEMAZr). The information is compiled from various safety data sheets to ensure a

comprehensive resource for laboratory and manufacturing environments.

Section 1: Chemical Identification and Properties
Tetrakis(ethylmethylamino)zirconium is a metalorganic precursor widely used in the

semiconductor industry for the deposition of zirconium oxide thin films.[1] It is a colorless to

light yellow liquid that is highly reactive with water.[2]

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name Tetrakis(ethylmethylamino)zirconium

Synonyms
TEMAZr,

Tetrakis(ethylmethylamido)zirconium(IV)[3]

CAS Number 175923-04-3[3]

Molecular Formula C12H32N4Zr[3]

Molecular Weight 323.63 g/mol [4]

InChI Key SRLSISLWUNZOOB-UHFFFAOYSA-N[1]

SMILES String CCN(C)--INVALID-LINK--(N(C)CC)N(C)CC[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid[2]

Boiling Point 81 °C at 0.1 mmHg[1][4][5]

Density 1.049 g/mL at 25 °C[1][4][5]

Flash Point 10 °C (50 °F) - closed cup[1]

Solubility

Soluble in non-polar solvents like petroleum

ether and dichloromethane; insoluble in water.

[1]

Vapor Pressure 1 Torr at 70 °C[6]

Stability
Stable under inert gas; reacts violently with

water.[6][7]

Section 2: Hazard Identification and Classification
TEMAZr is a hazardous chemical that poses multiple risks, including flammability, reactivity

with water, and health hazards upon exposure.
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour[3][7]

Substances which, in contact

with water, emit flammable

gases

1 & 2

H260/H261: In contact with

water releases flammable

gases which may ignite

spontaneously[7][8]

Skin Corrosion/Irritation 1B & 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation[3][7][8]

Serious Eye Damage/Eye

Irritation
1 & 2A

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[3][7][8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3][7]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Hazard Pictograms:

Flame, Corrosion, Health Hazard

Signal Word: Danger[9]

Section 3: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

TEMAZr.

Handle under an inert gas atmosphere (e.g., nitrogen or argon).[7][9]

Keep away from heat, sparks, open flames, and other ignition sources.[7][9]
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Use non-sparking tools and explosion-proof equipment.[7][9]

Ground and bond containers and receiving equipment to prevent static discharge.[7][9]

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[9]

Work in a well-ventilated area or use only outdoors.[7][9]

Wear appropriate personal protective equipment (PPE).[9]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

Protect from moisture.[9]

Store away from incompatible materials such as oxidizing agents, acids, and bases.[10]

Store locked up.[7]

Section 4: Exposure Controls and Personal Protection
Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a face shield.[3][9]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,

nitrile rubber). Flame retardant and impervious

clothing.[9]

Respiratory Protection

If exposure limits are exceeded, use a full-face

respirator with an appropriate cartridge (e.g.,

type ABEK).[1][9]

Use in a well-ventilated area. Local exhaust ventilation is recommended.[7]
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Handle in a fume hood or glovebox.

Section 5: First Aid and Emergency Procedures
Immediate medical attention is required for any exposure to TEMAZr.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water or shower for at

least 15 minutes. Seek immediate medical

attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Sand is also recommended.[8]

Unsuitable Extinguishing Media: Do NOT use water, as the substance reacts violently with it.

[8][11]

Specific Hazards: Highly flammable liquid and vapor.[3] In contact with water, it releases

flammable gases that may ignite spontaneously.[7][8] Vapors may form explosive mixtures

with air.[7]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][7]

Evacuate personnel to a safe area.

Remove all sources of ignition.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill and prevent it from entering drains.

Collect the spillage with an inert absorbent material (e.g., sand, earth) and place it in a

suitable, closed container for disposal.

Section 6: Toxicological and Ecological Information
Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes severe skin burns.[8]

Serious Eye Damage/Irritation: Causes serious eye damage.[8]

Respiratory Irritation: May cause respiratory irritation.[3][7]

Ecological Information: Data not available. Discharge into the environment should be

avoided.[3]

Visual Guides: Workflows and Logical Relationships
To further aid in the safe handling of Tetrakis(ethylmethylamino)zirconium, the following

diagrams illustrate key safety-related workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/tetrakis-ethylmethylamino-zirconium.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Zirconium-ALD-MSDS.pdf
https://sds.strem.com/sd40-1710_US.pdf
https://sds.strem.com/sd40-1710_US.pdf
https://www.chemicalbook.com/msds/tetrakis-ethylmethylamino-zirconium.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Zirconium-ALD-MSDS.pdf
https://www.chemicalbook.com/msds/tetrakis-ethylmethylamino-zirconium.pdf
https://www.benchchem.com/product/b1143060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Initial Assessment

First Aid Actions

Medical Attention

Exposure Occurs

Route of
Exposure?

Move to Fresh Air
Administer Oxygen if Needed

 Inhalation 

Remove Contaminated Clothing
Rinse with Water (15 min)

 Skin Contact 

Rinse Eyes with Water (15 min)
Remove Contact Lenses

 Eye Contact 

Rinse Mouth
Do NOT Induce Vomiting

 Ingestion 

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid decision-making workflow for exposure incidents.
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Caption: Step-by-step workflow for responding to a chemical spill.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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